Cas no 1401222-88-5 (isopropyl 3-oxoazetidine-1-carboxylate)

isopropyl 3-oxoazetidine-1-carboxylate structure
1401222-88-5 structure
Product Name:isopropyl 3-oxoazetidine-1-carboxylate
CAS No:1401222-88-5
MF:C7H11NO3
MW:157.167142152786
CID:2126358
Update Time:2023-11-19

isopropyl 3-oxoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • isopropyl 3-oxoazetidine-1-carboxylate
    • CID 130119321
    • 1-Azetidinecarboxylic acid, 3-oxo-, 1-methylethyl ester
    • Inchi: 1S/C7H11NO3/c1-5(2)11-7(10)8-3-6(9)4-8/h5H,3-4H2,1-2H3
    • InChI Key: XAPYKXSGCKFIIQ-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(N1CC(C1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Predicted)
  • Boiling Point: 243.7±33.0 °C(Predicted)
  • pka: -1.97±0.20(Predicted)
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